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Compound of Interest

Compound Name: 2,4-Dimethoxybenzaldehyde

Cat. No.: B023906

This technical guide provides a comprehensive overview of the key physical properties of 2,4-
Dimethoxybenzaldehyde, with a specific focus on its melting and boiling points. The
information is tailored for researchers, scientists, and professionals in drug development who
utilize this compound in various synthetic and analytical applications. This document presents
guantitative data in a structured format, details relevant experimental methodologies, and
provides a logical workflow for property determination.

Core Physical Properties

2,4-Dimethoxybenzaldehyde is a white to off-white crystalline solid at room temperature. Its
physical characteristics are crucial for determining appropriate handling, storage, and reaction
conditions.

Data Presentation

The melting and boiling points of 2,4-Dimethoxybenzaldehyde, as reported in the scientific
literature, are summarized in the table below. These values are critical for purification
processes such as recrystallization and distillation.
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Physical Property Value Conditions
Melting Point 67-72 °C Atmospheric Pressure
Boiling Point 165 °C 10 mmHg

Atmospheric Pressure

Boiling Point 307.8 °C
(Calculated)

Note: The boiling point is most frequently cited at reduced pressure to prevent decomposition
at higher temperatures.

Experimental Protocols

The following sections detail the standard laboratory procedures for the accurate determination
of the melting and boiling points of a crystalline organic compound such as 2,4-
Dimethoxybenzaldehyde.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid.

Objective: To determine the melting point range of 2,4-Dimethoxybenzaldehyde.

Materials:

2,4-Dimethoxybenzaldehyde sample (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube with high-boiling point oll
(e.g., mineral oil)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of 2,4-Dimethoxybenzaldehyde is placed on a clean,
dry surface and crushed into a fine powder using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a sample height of 2-3 mm is achieved.

e Apparatus Setup:

o Melting Point Apparatus: The packed capillary tube is inserted into the sample holder of
the apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or wire,
ensuring the sample is aligned with the thermometer bulb. The thermometer assembly is
then inserted into the Thiele tube containing the heating oil, making sure the rubber band
is above the oil level.

e Heating and Observation:

o The apparatus is heated at a moderate rate until the temperature is about 15-20 °C below
the expected melting point.

o The heating rate is then reduced to 1-2 °C per minute to ensure thermal equilibrium
between the sample, heating medium, and thermometer.

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire solid has
transformed into a liquid is recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method at
Reduced Pressure)

Due to the high boiling point of 2,4-Dimethoxybenzaldehyde at atmospheric pressure,
determination at a reduced pressure is preferred to avoid thermal decomposition.

Objective: To determine the boiling point of 2,4-Dimethoxybenzaldehyde at a specific reduced
pressure.
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Materials:

¢ 2,4-Dimethoxybenzaldehyde sample

e Small test tube

o Capillary tube (sealed at one end)

» Thiele tube with high-boiling point oil

e Thermometer (calibrated)

e Vacuum source (e.g., water aspirator or vacuum pump)

¢ Manometer

Procedure:

o Sample Preparation: A small amount of 2,4-Dimethoxybenzaldehyde is placed in the small
test tube.

e Apparatus Assembly:

[¢]

A capillary tube is placed, open end down, inside the test tube containing the sample.

The test tube is attached to a thermometer.

[e]

[e]

This assembly is placed in a Thiele tube.

o

The Thiele tube is connected to a vacuum source and a manometer to control and
measure the pressure.

e Heating and Observation:

o The pressure inside the apparatus is reduced to the desired level (e.g., 10 mmHg).

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample.
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o As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

o Data Recording:
o Heating is discontinued once a steady stream of bubbles is observed.

o As the apparatus cools, the bubbling will slow down and stop. The boiling point is the
temperature at which the liquid just begins to be drawn back into the capillary tube. This is
the point where the vapor pressure of the sample equals the pressure of the system.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of 2,4-Dimethoxybenzaldehyde.
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Workflow for Physical Property Determination of 2,4-Dimethoxybenzaldehyde
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Caption: Workflow for the determination of physical properties.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,4-Dimethoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023906#physical-properties-of-2-4-
dimethoxybenzaldehyde-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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